Cas no 1346605-10-4 (AM-2201-d4)

• Product Name: AM-2201-d4
• CAS No: 1346605-10-4
• MF: C₂₄H₂₂FNO
• MW: 359.43598985672
• CID: 4554412
• Update Time: 2025-10-28

AM-2201-d4 Chemical and Physical Properties

Names and Identifiers

• AM-2201-d4

• Inchi： 1S/C24H22FNO/c25-15-6-1-7-16-26-17-22(20-12-4-5-14-23(20)26)24(27)21-13-8-10-18-9-2-3-11-19(18)21/h2-5,8-14,17H,1,6-7,15-16H2
• InChI Key： ALQFAGFPQCBPED-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)(C1=CN(C([H])([H])CCCC([H])([H])F)C2=CC=CC=C12)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on AM-2201-d4

Comprehensive Guide to AM-2201-d4 (CAS No. 1346605-10-4): Properties, Applications, and Market Insights

AM-2201-d4 (CAS No. 1346605-10-4) is a deuterated analog of the well-known synthetic cannabinoid AM-2201. This compound has gained significant attention in recent years due to its unique properties and applications in research and analytical chemistry. As a stable isotope-labeled compound, AM-2201-d4 serves as an invaluable tool for mass spectrometry and other advanced analytical techniques, enabling researchers to achieve higher accuracy and precision in their studies.

The chemical structure of AM-2201-d4 features four deuterium atoms, which replace hydrogen atoms at specific positions. This modification enhances the compound's stability and makes it particularly useful as an internal standard in quantitative analysis. Researchers and laboratories frequently search for "AM-2201-d4 uses" or "CAS 1346605-10-4 applications" to understand its role in modern analytical workflows. The deuterated form minimizes interference in analytical results, ensuring reliable data for scientific publications and regulatory compliance.

One of the most common questions about AM-2201-d4 is, "How does AM-2201-d4 differ from AM-2201?" The key distinction lies in the isotopic labeling, which allows for clearer detection in complex matrices. This feature is especially valuable in forensic toxicology, pharmaceutical research, and environmental testing, where precise quantification is critical. The demand for high-purity AM-2201-d4 has grown alongside advancements in analytical instrumentation, such as LC-MS/MS and GC-MS systems.

In the context of current trends, AM-2201-d4 aligns with the increasing focus on isotope-labeled standards in research. Scientists and regulatory bodies emphasize the importance of accurate metabolite identification and quantification, driving the adoption of compounds like AM-2201-d4. Searches for "buy AM-2201-d4 for research" or "CAS 1346605-10-4 supplier" reflect the compound's relevance in both academic and industrial settings.

The synthesis and handling of AM-2201-d4 require specialized expertise to ensure isotopic purity and consistency. Reputable suppliers adhere to strict quality control measures, as even minor impurities can affect analytical outcomes. Researchers often inquire about "AM-2201-d4 stability" and "storage conditions for CAS 1346605-10-4," highlighting the need for proper handling protocols to maintain the compound's integrity over time.

Looking ahead, the market for AM-2201-d4 is expected to expand as analytical techniques become more sophisticated. Innovations in high-resolution mass spectrometry and the growing emphasis on data reproducibility will likely increase demand for high-quality isotope-labeled standards. For those exploring "future applications of AM-2201-d4," the compound's versatility in metabolomics and pharmacokinetic studies presents exciting opportunities for further research.

In summary, AM-2201-d4 (CAS No. 1346605-10-4) plays a pivotal role in modern analytical chemistry, offering unmatched precision for researchers worldwide. Its unique properties, combined with the rising demand for reliable isotopic standards, ensure its continued relevance in scientific advancements. Whether you're investigating "AM-2201-d4 vs. non-deuterated analogs" or seeking the latest "CAS 1346605-10-4 research updates," this compound remains a cornerstone of accurate and reproducible analytical methodologies.